3-Benzoyloxymethyl-5-fluorouracil

• Molecular Formula: C12H9FN2O4
• Molecular Weight: 264.21 g/mol
• IUPAC Name: (5-fluoro-2,4-dioxo-1H-pyrimidin-3-yl)methyl benzoate
• InChI: InChI=1S/C12H9FN2O4/c13-9-6-14-12(18)15(10(9)16)7-19-11(17)8-4-2-1-3-5-8/h1-6H,7H2,(H,14,18)
• InChI Key: XPRUKCFGCGTFAW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)OCN2C(=O)C(=CNC2=O)F

Description

3-Benzoyloxymethyl-5-fluorouracil is a useful research compound. Its molecular formula is C12H9FN2O4 and its molecular weight is 264.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a mixture of 10 ml of pyridine and 10 ml of water was dissolved 4 g (0.01 mol) of 1,3-bis(benzoyloxymethyl)-5-fluorouracil. A 5% aqueous caustic soda solution was slowly added dropwise to the solution under agitation while maintaining the pH value of the liquid at 10~11. The mixture was kept for 4 hours at 60° C. whereby alkaline hydrolysis of the starting 1,3-bis(benzoyloxymethyl)-5-fluorouracil was effected. After completion of the hydrolysis reaction, the reaction liquid was concentrated under reduced pressure and cooled. Any remaining unreacted 1,3-bis(benzoyloxymethyl)-5-fluorouracil was then precipitated out and filtered off and the filtrate was subjected to a column chromatographic treatment using a column packed with silica gel. Using a mixture (3:1 in mixing ratio) of benzene and ethyl acetate as eluent, 1-benzoyloxymethyl-5-fluorouracil aimed at was separated as a first elution component. 3-Benzoyloxymethyl-5-fluorouracil formed as by-product was also separated as a second elution component. The yields of 1-benzoyloxymethyl-5-fluorouracil and 3-benzoyloxymethyl-5-fluorouracil were 0.92 g (yield: 35%) and 0.65 g, respectively. After recrystallization from benzene of the crude product, the desired 1-benzoyloxymethyl-5-fluorouracil was obtained as white crystals melting at 179°~180° C.